Cas no 851412-72-1 (N-(3,4-dichlorophenyl)-2-({1-(2,5-dimethylphenyl)methyl-1H-indol-3-yl}sulfanyl)acetamide)
N-(3,4-dichlorophenyl)-2-({1-(2,5-dimethylphenyl)methyl-1H-indol-3-yl}sulfanyl)acetamide Chemical and Physical Properties
Names and Identifiers
-
- N-(3,4-dichlorophenyl)-2-({1-(2,5-dimethylphenyl)methyl-1H-indol-3-yl}sulfanyl)acetamide
- Acetamide, N-(3,4-dichlorophenyl)-2-[[1-[(2,5-dimethylphenyl)methyl]-1H-indol-3-yl]thio]-
- N-(3,4-dichlorophenyl)-2-((1-(2,5-dimethylbenzyl)-1H-indol-3-yl)thio)acetamide
- N-(3,4-dichlorophenyl)-2-({1-[(2,5-dimethylphenyl)methyl]-1H-indol-3-yl}sulfanyl)acetamide
- N-(3,4-dichlorophenyl)-2-[1-[(2,5-dimethylphenyl)methyl]indol-3-yl]sulfanylacetamide
- 851412-72-1
- F0616-0308
- AKOS024587831
-
- Inchi: 1S/C25H22Cl2N2OS/c1-16-7-8-17(2)18(11-16)13-29-14-24(20-5-3-4-6-23(20)29)31-15-25(30)28-19-9-10-21(26)22(27)12-19/h3-12,14H,13,15H2,1-2H3,(H,28,30)
- InChI Key: ZUHAIOOOQWGHNY-UHFFFAOYSA-N
- SMILES: C(NC1=CC=C(Cl)C(Cl)=C1)(=O)CSC1C2=C(N(CC3=CC(C)=CC=C3C)C=1)C=CC=C2
Computed Properties
- Exact Mass: 468.0829899g/mol
- Monoisotopic Mass: 468.0829899g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 31
- Rotatable Bond Count: 6
- Complexity: 608
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7
- Topological Polar Surface Area: 59.3Ų
Experimental Properties
- Density: 1.28±0.1 g/cm3(Predicted)
- Boiling Point: 687.0±55.0 °C(Predicted)
- pka: 12.14±0.70(Predicted)
N-(3,4-dichlorophenyl)-2-({1-(2,5-dimethylphenyl)methyl-1H-indol-3-yl}sulfanyl)acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0616-0308-2μmol |
N-(3,4-dichlorophenyl)-2-({1-[(2,5-dimethylphenyl)methyl]-1H-indol-3-yl}sulfanyl)acetamide |
851412-72-1 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0616-0308-5μmol |
N-(3,4-dichlorophenyl)-2-({1-[(2,5-dimethylphenyl)methyl]-1H-indol-3-yl}sulfanyl)acetamide |
851412-72-1 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0616-0308-10μmol |
N-(3,4-dichlorophenyl)-2-({1-[(2,5-dimethylphenyl)methyl]-1H-indol-3-yl}sulfanyl)acetamide |
851412-72-1 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0616-0308-20μmol |
N-(3,4-dichlorophenyl)-2-({1-[(2,5-dimethylphenyl)methyl]-1H-indol-3-yl}sulfanyl)acetamide |
851412-72-1 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0616-0308-1mg |
N-(3,4-dichlorophenyl)-2-({1-[(2,5-dimethylphenyl)methyl]-1H-indol-3-yl}sulfanyl)acetamide |
851412-72-1 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0616-0308-2mg |
N-(3,4-dichlorophenyl)-2-({1-[(2,5-dimethylphenyl)methyl]-1H-indol-3-yl}sulfanyl)acetamide |
851412-72-1 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0616-0308-3mg |
N-(3,4-dichlorophenyl)-2-({1-[(2,5-dimethylphenyl)methyl]-1H-indol-3-yl}sulfanyl)acetamide |
851412-72-1 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0616-0308-4mg |
N-(3,4-dichlorophenyl)-2-({1-[(2,5-dimethylphenyl)methyl]-1H-indol-3-yl}sulfanyl)acetamide |
851412-72-1 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0616-0308-5mg |
N-(3,4-dichlorophenyl)-2-({1-[(2,5-dimethylphenyl)methyl]-1H-indol-3-yl}sulfanyl)acetamide |
851412-72-1 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0616-0308-10mg |
N-(3,4-dichlorophenyl)-2-({1-[(2,5-dimethylphenyl)methyl]-1H-indol-3-yl}sulfanyl)acetamide |
851412-72-1 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
N-(3,4-dichlorophenyl)-2-({1-(2,5-dimethylphenyl)methyl-1H-indol-3-yl}sulfanyl)acetamide Related Literature
-
1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
Additional information on N-(3,4-dichlorophenyl)-2-({1-(2,5-dimethylphenyl)methyl-1H-indol-3-yl}sulfanyl)acetamide
Introduction to CAS No 851412-72-1: N-(3,4-dichlorophenyl)-2-({1-(2,5-dimethylphenyl)methyl-1H-indol-3-yl}sulfanyl)acetamide
The compound with CAS No 851412-72-1, known as N-(3,4-dichlorophenyl)-2-({1-(2,5-dimethylphenyl)methyl-1H-indol-3-yl}sulfanyl)acetamide, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention in recent years due to its unique structural properties and promising biological activities. The molecule consists of a dichlorophenyl group attached to an acetamide moiety, which is further connected to an indole derivative through a sulfanyl linkage. This combination of functional groups makes it a versatile compound for research and development.
Recent studies have highlighted the importance of indole-based compounds in drug discovery, particularly in the development of anticancer agents. The presence of the indole ring in this compound suggests potential anti-proliferative properties. Researchers have explored the ability of similar indole derivatives to inhibit key enzymes involved in cancer cell growth, such as tyrosine kinases and histone deacetylases (HDACs). These findings underscore the potential of CAS No 851412-72-1 as a lead compound for anti-cancer drug development.
The sulfanyl group (sulfanyl) in the molecule plays a crucial role in its chemical reactivity and biological activity. Sulfur-containing compounds are known for their ability to form stable bonds with metal ions, which can enhance their pharmacokinetic properties. This feature makes CAS No 851412-72-1 a promising candidate for metalloenzyme inhibitors or chelating agents. Recent advancements in medicinal chemistry have emphasized the importance of sulfur-containing moieties in improving drug bioavailability and reducing toxicity.
The dichlorophenyl group (dichlorophenyl) attached to the acetamide moiety contributes to the compound's hydrophobicity and stability. Hydrophobic groups are often critical for membrane permeability and binding affinity to target proteins. Studies have shown that dichlorophenyl-substituted acetamides exhibit enhanced solubility and stability compared to their non-substituted counterparts. This characteristic makes CAS No 851412-72-1 suitable for use in drug delivery systems or as a component in bioactive molecules.
In terms of synthesis, CAS No 851412-72-7 can be prepared through a multi-step process involving nucleophilic substitution, coupling reactions, and oxidation steps. The synthesis strategy typically involves the preparation of intermediate compounds such as dichloroaniline derivatives and indole precursors before their final assembly into the target molecule. Recent advances in catalytic methods and green chemistry have provided more efficient pathways for synthesizing such complex molecules, reducing production costs and environmental impact.
The biological evaluation of CAS No 8514...
851412-72-1 (N-(3,4-dichlorophenyl)-2-({1-(2,5-dimethylphenyl)methyl-1H-indol-3-yl}sulfanyl)acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)